N-(1H-indazol-3-yl)thiourea
Overview
Description
“N-(1H-indazol-3-yl)thiourea” is a compound with the CAS Number: 59591-63-8. It has a molecular weight of 192.24 . The compound is solid in its physical form .
Synthesis Analysis
While specific synthesis methods for “N-(1H-indazol-3-yl)thiourea” were not found, general synthetic approaches to 1H-indazoles have been summarized in recent literature . These strategies include transition metal-catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds without catalyst and solvent from 2-azidobenzaldehydes and amines .Molecular Structure Analysis
The InChI code for “N-(1H-indazol-3-yl)thiourea” is1S/C8H8N4S/c9-8(13)10-7-5-3-1-2-4-6(5)11-12-7/h1-4H,(H4,9,10,11,12,13) . This indicates the presence of carbon ©, hydrogen (H), nitrogen (N), and sulfur (S) in the compound. Physical And Chemical Properties Analysis
“N-(1H-indazol-3-yl)thiourea” is a solid compound .Scientific Research Applications
- N-(1H-indazol-3-yl)thiourea has been evaluated for its potential as an antineoplastic agent. Researchers synthesized a series of 3-amino-N-phenyl-1H-indazole-1-carboxamides and tested their in vitro antiproliferative activities against various cancer cell lines .
- Additionally, 6-(tert-butylsulfonyl)-N-(5-fluoro-1H-indazol-3-yl)quinolin-4-amine was identified as a potent and highly selective inhibitor of RIP2 kinase, which could be relevant for treating chronic inflammatory diseases .
- The same compound mentioned above (6-(tert-butylsulfonyl)-N-(5-fluoro-1H-indazol-3-yl)quinolin-4-amine) was investigated for its effect on the production of catabolic or anti-inflammatory mediators in osteoarthritis (OA) cartilage .
- Indazoles, including N-(1H-indazol-3-yl)thiourea, can act as selective inhibitors of phosphoinositide 3-kinase δ (PI3Kδ). This property makes them potentially useful for treating respiratory diseases .
- Indazole-containing heterocyclic compounds, such as N-(1H-indazol-3-yl)thiourea, have a wide variety of medicinal applications. These include antihypertensive, antidepressant, and antibacterial effects .
- Recent synthetic strategies for indazoles involve transition metal-catalyzed reactions, reductive cyclization, and solvent-free synthesis of 2H-indazoles from 2-azidobenzaldehydes and amines. Metal-catalyzed approaches generally yield good to excellent results with minimal byproducts .
- A copper-catalyzed method has been described for facile synthesis of 1H-indazoles via N–N bond formation using oxygen as the terminal oxidant. This approach provides a wide variety of 1H-indazoles in good to excellent yields .
Anticancer Activity
Anti-Inflammatory Properties
Phosphoinositide 3-Kinase (PI3K) Inhibition
Medicinal Applications
Synthetic Approaches
Metal-Catalyzed Synthesis
Safety and Hazards
Future Directions
Indazole-containing derivatives, such as “N-(1H-indazol-3-yl)thiourea”, have gained considerable attention in the field of medicinal chemistry due to their diverse biological activities . Future research may focus on exploring the therapeutic potential of these compounds and developing new synthetic methods .
Mechanism of Action
Target of Action
N-(1H-indazol-3-yl)thiourea, also known as (1H-indazol-3-yl)thiourea, is a compound that has been found to interact with several targets. The primary targets of this compound include tyrosine kinase , CHK1 and CHK2 kinases , and the cell volume-regulated human kinase h-sgk . These targets play crucial roles in various cellular processes, including cell growth, division, and response to stress.
Mode of Action
The compound interacts with its targets through a process of inhibition, regulation, and/or modulation . For instance, in the case of tyrosine kinase, the 1H-indazole-3-amine structure of the compound binds effectively with the hinge region of the kinase . This interaction can lead to changes in the activity of the target proteins, potentially altering cellular processes.
Biochemical Pathways
The biochemical pathways affected by N-(1H-indazol-3-yl)thiourea are primarily related to the functions of its targets. For example, the inhibition of CHK1 and CHK2 kinases can impact the cell cycle control pathway , while the modulation of h-sgk can affect cell volume regulation . The downstream effects of these alterations can include changes in cell growth, division, and response to stress.
Result of Action
The molecular and cellular effects of N-(1H-indazol-3-yl)thiourea’s action depend on its interaction with its targets. For instance, the compound’s interaction with tyrosine kinase can lead to changes in cell growth and division . Similarly, its effect on CHK1, CHK2, and h-sgk can influence cell cycle control and volume regulation .
properties
IUPAC Name |
1H-indazol-3-ylthiourea |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8N4S/c9-8(13)10-7-5-3-1-2-4-6(5)11-12-7/h1-4H,(H4,9,10,11,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LJKGRQGEMYUGNS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=NN2)NC(=S)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8N4S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
192.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(1H-indazol-3-yl)thiourea | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-(4-methyl-7-oxo-1-phenylpyrazolo[3,4-d]pyridazin-6-yl)-N-[2-(trifluoromethyl)phenyl]acetamide](/img/structure/B2412195.png)
![3-(3,5-dimethylisoxazol-4-yl)-1-(2-methyl-8,9-dihydropyrazolo[1,5-a]pyrido[3,4-e]pyrimidin-7(6H)-yl)propan-1-one](/img/structure/B2412200.png)
![5-Phenyl-1-oxaspiro[2.5]octane](/img/structure/B2412209.png)
![7-Fluoro-2-(2-morpholinoethyl)-1-(thiophen-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione](/img/structure/B2412211.png)
![ethyl 6-methyl-2-oxo-4-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]sulfanyl-1H-pyrimidine-5-carboxylate](/img/structure/B2412215.png)